Cas no 58602-66-7 (Aminopterin sodium salt)
Aminopterin sodium salt structure
Product Name:Aminopterin sodium salt
CAS No:58602-66-7
MF:C19H18N8Na2O5
MW:484.37636423111
CID:948759
PubChem ID:169370
Update Time:2025-04-19
Aminopterin sodium salt Chemical and Physical Properties
Names and Identifiers
-
- Aminopterin sodium salt
- Aminopterin Sodium
- Aminopterin
- disodium,(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
- FZU1QI13O9
- Q27278391
- 4-Aminofolic acid sodium salt
- disodium;(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
- AMINOPTERIN SODIUM [WHO-DD]
- L-Glutamic acid, N-(4-((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)-, disodium salt
- D02527
- NSC-257456
- Aminopterin sodium [INN:BAN:DCF]
- NSC 739 [as the base]
- CHEMBL2104643
- Aminopterin sodium (INN)
- AMINOPTERIN SODIUM [INN]
- 58602-66-7
- Sodium salt of N-(p-(((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)glutamic acid
- 4-Aminopteroylglutamic acid sodium salt
- UNII-FZU1QI13O9
-
- Inchi: 1S/C19H20N8O5.2Na/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(30)25-12(18(31)32)5-6-13(28)29;;/h1-4,8,12,22H,5-7H2,(H,25,30)(H,28,29)(H,31,32)(H4,20,21,23,26,27);;/q;2*+1/p-2/t12-;;/m0../s1
- InChI Key: USOUFAHHWNKDJC-LTCKWSDVSA-L
- SMILES: [Na+].[Na+].O=C(C1C=CC(=CC=1)NCC1C=NC2=C(C(N)=NC(N)=N2)N=1)N[C@H](C(=O)[O-])CCC(=O)[O-]
Computed Properties
- Exact Mass: 484.11955427g/mol
- Monoisotopic Mass: 484.11955427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 663
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 225Ų
Aminopterin sodium salt Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
58602-66-7 (Aminopterin sodium salt) Related Products
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- 60388-53-6((+/-)Amethopterin)
- 133073-73-1(Methotrexate Trihydrate)
- 51865-79-3((R)-Methotrexate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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